![molecular formula C19H11Cl2F3N6 B214891 2-(3,5-dichlorophenyl)-5-[1-(4-methylphenyl)-1H-tetraazol-5-yl]-4-(trifluoromethyl)pyrimidine](/img/structure/B214891.png)
2-(3,5-dichlorophenyl)-5-[1-(4-methylphenyl)-1H-tetraazol-5-yl]-4-(trifluoromethyl)pyrimidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(3,5-dichlorophenyl)-5-[1-(4-methylphenyl)-1H-tetraazol-5-yl]-4-(trifluoromethyl)pyrimidine, also known as DCTP, is a pyrimidine-based compound that has gained significant attention in scientific research due to its potential therapeutic applications. In
Mechanism of Action
The mechanism of action of 2-(3,5-dichlorophenyl)-5-[1-(4-methylphenyl)-1H-tetraazol-5-yl]-4-(trifluoromethyl)pyrimidine is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes involved in cell growth and inflammation. Specifically, this compound has been shown to inhibit the activity of dihydrofolate reductase, an enzyme involved in DNA synthesis, and cyclooxygenase-2, an enzyme involved in the production of inflammatory mediators.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. In addition to its inhibitory effects on dihydrofolate reductase and cyclooxygenase-2, this compound has been found to induce apoptosis, or programmed cell death, in cancer cells. Additionally, this compound has been shown to reduce the production of reactive oxygen species, which are involved in the development of various diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-(3,5-dichlorophenyl)-5-[1-(4-methylphenyl)-1H-tetraazol-5-yl]-4-(trifluoromethyl)pyrimidine in lab experiments is its high degree of purity, which allows for accurate and reproducible results. Additionally, this compound is relatively easy to synthesize, making it readily available for research purposes. However, one limitation of using this compound in lab experiments is its potential toxicity, which must be carefully monitored to ensure the safety of researchers.
Future Directions
There are several future directions for research on 2-(3,5-dichlorophenyl)-5-[1-(4-methylphenyl)-1H-tetraazol-5-yl]-4-(trifluoromethyl)pyrimidine. One area of interest is the development of this compound analogs with improved therapeutic properties. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in the treatment of various diseases. Finally, research is needed to determine the optimal dosage and administration of this compound for therapeutic purposes.
Conclusion
In conclusion, this compound is a pyrimidine-based compound with potential therapeutic applications in the treatment of cancer and inflammation. Its synthesis method is relatively simple, and it has been extensively studied for its biochemical and physiological effects. While there are some limitations to its use in lab experiments, there are several future directions for research on this compound that hold promise for the development of new therapies.
Synthesis Methods
The synthesis of 2-(3,5-dichlorophenyl)-5-[1-(4-methylphenyl)-1H-tetraazol-5-yl]-4-(trifluoromethyl)pyrimidine involves the reaction of 2-amino-4,6-dichloropyrimidine with 5-(4-methylphenyl)-1H-tetrazole in the presence of trifluoromethyl iodide. The reaction proceeds under mild conditions and yields this compound as a white crystalline solid with a high degree of purity.
Scientific Research Applications
2-(3,5-dichlorophenyl)-5-[1-(4-methylphenyl)-1H-tetraazol-5-yl]-4-(trifluoromethyl)pyrimidine has been extensively studied for its potential therapeutic applications, particularly in the treatment of cancer and inflammation. In cancer research, this compound has been shown to inhibit the growth of various cancer cell lines, including breast, prostate, and lung cancer. Additionally, this compound has been found to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis.
properties
Molecular Formula |
C19H11Cl2F3N6 |
---|---|
Molecular Weight |
451.2 g/mol |
IUPAC Name |
2-(3,5-dichlorophenyl)-5-[1-(4-methylphenyl)tetrazol-5-yl]-4-(trifluoromethyl)pyrimidine |
InChI |
InChI=1S/C19H11Cl2F3N6/c1-10-2-4-14(5-3-10)30-18(27-28-29-30)15-9-25-17(26-16(15)19(22,23)24)11-6-12(20)8-13(21)7-11/h2-9H,1H3 |
InChI Key |
WOELNSFLWOIYBN-UHFFFAOYSA-N |
SMILES |
CC1=CC=C(C=C1)N2C(=NN=N2)C3=CN=C(N=C3C(F)(F)F)C4=CC(=CC(=C4)Cl)Cl |
Canonical SMILES |
CC1=CC=C(C=C1)N2C(=NN=N2)C3=CN=C(N=C3C(F)(F)F)C4=CC(=CC(=C4)Cl)Cl |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.